Cas no 25462-28-6 (2-(pentan-3-yl)propane-1,3-diol)
25462-28-6 structure
Product Name:2-(pentan-3-yl)propane-1,3-diol
CAS No:25462-28-6
MF:C8H18O2
MW:146.227323055267
CID:279738
PubChem ID:213079
Update Time:2025-09-17
2-(pentan-3-yl)propane-1,3-diol Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,2-(1-ethylpropyl)-
- 2-pentan-3-ylpropane-1,3-diol
- 2-(pentan-3-yl)propane-1,3-diol
- EN300-1459177
- BRN 1847380
- SCHEMBL5907137
- DTXSID60180135
- 1,3-Propanediol, 2-(1-ethylpropyl)-
- 2-(1-Ethylpropyl)-1,3-propanediol
- 25462-28-6
-
- Inchi: 1S/C8H18O2/c1-3-7(4-2)8(5-9)6-10/h7-10H,3-6H2,1-2H3
- InChI Key: PMYMNKGSHYYMNT-UHFFFAOYSA-N
- SMILES: OCC(CO)C(CC)CC
Computed Properties
- Exact Mass: 146.13074
- Monoisotopic Mass: 146.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 65.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 0.935
- Boiling Point: 242.5°Cat760mmHg
- Flash Point: 125.6°C
- Refractive Index: 1.45
- PSA: 40.46
2-(pentan-3-yl)propane-1,3-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1459177-0.05g |
2-(pentan-3-yl)propane-1,3-diol |
25462-28-6 | 0.05g |
$612.0 | 2023-06-06 | ||
| Enamine | EN300-1459177-0.1g |
2-(pentan-3-yl)propane-1,3-diol |
25462-28-6 | 0.1g |
$640.0 | 2023-06-06 | ||
| Enamine | EN300-1459177-0.25g |
2-(pentan-3-yl)propane-1,3-diol |
25462-28-6 | 0.25g |
$670.0 | 2023-06-06 | ||
| Enamine | EN300-1459177-0.5g |
2-(pentan-3-yl)propane-1,3-diol |
25462-28-6 | 0.5g |
$699.0 | 2023-06-06 | ||
| Enamine | EN300-1459177-1.0g |
2-(pentan-3-yl)propane-1,3-diol |
25462-28-6 | 1g |
$728.0 | 2023-06-06 | ||
| Enamine | EN300-1459177-2.5g |
2-(pentan-3-yl)propane-1,3-diol |
25462-28-6 | 2.5g |
$1428.0 | 2023-06-06 | ||
| Enamine | EN300-1459177-5.0g |
2-(pentan-3-yl)propane-1,3-diol |
25462-28-6 | 5g |
$2110.0 | 2023-06-06 | ||
| Enamine | EN300-1459177-10.0g |
2-(pentan-3-yl)propane-1,3-diol |
25462-28-6 | 10g |
$3131.0 | 2023-06-06 | ||
| Enamine | EN300-1459177-50mg |
2-(pentan-3-yl)propane-1,3-diol |
25462-28-6 | 50mg |
$612.0 | 2023-09-29 | ||
| Enamine | EN300-1459177-100mg |
2-(pentan-3-yl)propane-1,3-diol |
25462-28-6 | 100mg |
$640.0 | 2023-09-29 |
2-(pentan-3-yl)propane-1,3-diol Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
25462-28-6 (2-(pentan-3-yl)propane-1,3-diol) Related Products
- 104-76-7(2-Ethyl-1-hexanol)
- 25462-23-1(2-N-Pentylpropane-1,3-diol)
- 5333-42-6(2-Octyldodecane-1-ol)
- 19780-79-1(2-Hexyl-1-octanol)
- 106868-09-1(2,2-Di-N-octyl-1,3-propanediol)
- 2612-28-4(2-Propylpropane-1,3-diol)
- 10547-96-3(2,2-Dihydroxy-2,2-diisobutylpropane)
- 2425-77-6(2-Hexyl-1-decanol)
- 10042-59-8(2-Propylheptanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk